Cas no 845617-66-5 (Benzene, 4-(cyclopropylsulfonyl)-1,2-difluoro-)

• Product Name: Benzene, 4-(cyclopropylsulfonyl)-1,2-difluoro-
• CAS No: 845617-66-5
• MF: C₉H₈F₂O₂S
• MW: 218.220428466797
• CID: 4215314
• PubChem ID: 69042190
• Update Time: 2025-04-24

Benzene, 4-(cyclopropylsulfonyl)-1,2-difluoro- Chemical and Physical Properties

Names and Identifiers

• Benzene, 4-(cyclopropylsulfonyl)-1,2-difluoro-
• SCHEMBL4433485
• 4-(cyclopropylsulfonyl)-1,2-difluorobenzene
• 4-Cyclopropanesulfonyl-1,2-difluorobenzene
• 4-cyclopropanesulfonyl-1,2-difluoro-benzene
• 845617-66-5
• 4-cyclopropylsulfonyl-1,2-difluorobenzene
• H28103
• YXPGLMUHZXKADJ-UHFFFAOYSA-N
• A1-04185

• Inchi： 1S/C9H8F2O2S/c10-8-4-3-7(5-9(8)11)14(12,13)6-1-2-6/h3-6H,1-2H2
• InChI Key： YXPGLMUHZXKADJ-UHFFFAOYSA-N
• SMILES： C1(F)=CC=C(S(C2CC2)(=O)=O)C=C1F

Computed Properties

• Exact Mass: 218.021
• Monoisotopic Mass: 218.021
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 42.5A^2